Cas no 55720-46-2 (2-Piperidinecarboxamide, 1-[N-(5-oxo-L-prolyl)-L-histidyl]-, (S)-)

2-Piperidinecarboxamide, 1-[N-(5-oxo-L-prolyl)-L-histidyl]-, (S)- Properties

Names and Identifiers

• 2-Piperidinecarboxamide, 1-[N-(5-oxo-L-prolyl)-L-histidyl]-, (S)-
• (2S)-1-[(2S)-3-(1H-imidazol-5-yl)-2-[[(2S)-5-oxopyrrolidine-2-carbonyl]amino]propanoyl]piperidine-2-carboxamide
• Glp-His-HPro-NH2
• IWTYAVJLOSUEAH-AVGNSLFASA-N
• 55720-46-2
• SCHEMBL11336847
• DTXSID20439818
• +Expand

• InChIKey： IWTYAVJLOSUEAH-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H24N6O4/c18-15(25)13-3-1-2-6-23(13)17(27)12(7-10-8-19-9-20-10)22-16(26)11-4-5-14(24)21-11/h8-9,11-13H,1-7H2,(H2,18,25)(H,19,20)(H,21,24)(H,22,26)
• SMILES： O=C1CCC(C(NC(C(N2CCCCC2C(=O)N)=O)CC2=CN=CN2)=O)N1

Computed Properties

• Exact Mass: 376.18612
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 376.18590327g/mol
• Heavy Atom Count: 27
• Complexity: 612
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.1
• Topological Polar Surface Area: 150Ų

Experimental Properties

• PSA: 150.28